Cas no 6440-96-6 (3-(3,4-Difluoro-phenyl)-propylamine)

• Product Name: 3-(3,4-Difluoro-phenyl)-propylamine
• CAS No: 6440-96-6
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 519414
• PubChem ID: 21504288
• Update Time: 2025-05-22

3-(3,4-Difluoro-phenyl)-propylamine Chemical and Physical Properties

Names and Identifiers

• 1-Propanamine,2-(3-methoxyphenoxy)-
• 3-(3,4-Difluoro-phenyl)-propylamine

• Inchi： 1S/C10H15NO2/c1-8(7-11)13-10-5-3-4-9(6-10)12-2/h3-6,8H,7,11H2,1-2H3
• InChI Key： LFNKWOWDZXYENJ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C=1)OC)C(C)CN

Computed Properties

• Exact Mass: 294.05213
• Monoisotopic Mass: 181.11
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.5A^2
• XLogP3: 1.4

Experimental Properties

• Density: 1.482
• Boiling Point: 471.6°C at 760 mmHg
• Flash Point: 239°C
• Refractive Index: 1.691
• PSA: 103.31

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 3-(3,4-Difluoro-phenyl)-propylamine

3-(3,4-Difluoro-phenyl)-propylamine (CAS No. 6440-96-6): A Comprehensive Overview

The compound 3-(3,4-Difluoro-phenyl)-propylamine (CAS No. 6440-96-6) is a structurally unique organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its difluorophenyl group attached to a propylamine chain, making it a versatile building block for synthesizing advanced materials and intermediates in pharmaceutical research.

Recent studies have highlighted the potential of 3-(3,4-Difluoro-phenyl)-propylamine in the development of novel materials with tailored electronic properties. Researchers have explored its use as a precursor for synthesizing fluorinated aromatic polymers, which exhibit enhanced thermal stability and mechanical strength compared to traditional polymers. These materials are particularly promising for applications in high-performance electronics and aerospace engineering.

In the pharmaceutical industry, 3-(3,4-Difluoro-phenyl)-propylamine has gained attention as a key intermediate in the synthesis of bioactive compounds. Its ability to act as a fluorinated aromatic amine makes it an ideal candidate for constructing molecules with specific pharmacokinetic profiles. Recent advancements in medicinal chemistry have demonstrated its role in the development of small-molecule inhibitors targeting critical enzymes involved in neurodegenerative diseases.

The synthesis of 3-(3,4-Difluoro-phenyl)-propylamine typically involves a multi-step process that includes nucleophilic substitution and coupling reactions. Modern synthetic methodologies have focused on improving the efficiency and scalability of these reactions, enabling cost-effective production on an industrial scale.

From an environmental perspective, understanding the fate and behavior of 3-(3,4-Difluoro-phenyl)-propylamine in natural systems is crucial for ensuring sustainable chemical practices. Recent environmental studies have evaluated its biodegradation pathways under various conditions, providing valuable insights into its potential impact on ecosystems.

In conclusion, 3-(3,4-Difluoro-phenyl)-propylamine (CAS No. 6440-96-6) stands as a pivotal compound in contemporary chemical research and industrial applications. Its unique structure and versatile reactivity continue to drive innovation across multiple disciplines, making it a subject of ongoing scientific exploration.